Cas no 446-72-0 (Genistein)

Genistein(Genistein),Also known as genistein,Mainly found in legumes,Ruhuaijiao\The content in the root of Sophora tonkinensis is relatively high,It is a rectangular or hexagonal rod-shaped crystal(60%ethanol)\Dendritic crystallization(Ether),melting point297-298℃(slightlydecomposition).Soluble inDMSOAnd ethanol,Almost insoluble in water,In watersolubilityby8.7Microgram/Ml,Change solutionpHThere was no significant effect on genistein.In antitumor\Bacteriostasis\It has a wide range of applications in lipid lowering and other fields.

Genistein structure

Product Name:Genistein

CAS No:446-72-0

Molecular Formula:C₁₅H₁₀O₅

Molecular Weight:270.2369

MDL:MFCD00016952

CID:37444

PubChem ID:5280961

Genistein Properties

Names and Identifiers

- Genistein
- 4’,5,7-trihydroxy-isoflavon
- 5,7-dihydroxy-3-(4-hydroxyphenyl)-4h-1-benzopyran-4-on
- c.i.75610
- differenola
- genistein(synthetic)
- genisteol
- genisterin
- prunetol
- 5,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- Genistein (4',5,7-Trihydroxyisoflavone)
- GENISTEIN(AS) PrintBack
- GENISTEIN(P) (AHP Verified)
- GENISTEIN(P) (AHP Verified) PrintBack
- GENISTEIN(RG)
- 4',5,7-Trihydroxyisoflavone
- 5,7,4'-trihydroxyisoflavone
- 5,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- GeniVida
- GLYCITEN
- sophoricol
- 4′,5,7-Trihydroxyisoflavone
- 46# industrial white oil
- Bonistein
- Genestein
- Differenol A
- NPI 031L
- C.I. 75610
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxyphenyl)-
- SIPI 807-1
- 5,7-dihydroxy-3-(4-hydroxyphenyl)chromen-4-one
- 4,5,7-Trihydroxyiso-flavone
- 4',5, 7-Trihydroxyisoflavone
- 5,7-Dihydroxy-
- 4',5,7-Trihydroxyisoflavone; Genistein
- ConMedNP.1277
- ConMedNP.1276
- MLS000738127
- GENISTEIN
- ConMedNP.1279
- 1,3,7-Trihydroxyxanthone
- ConMedNP.1278
- 446-72-0
- MLSMR
- SMR000112580
- Baichanin A
- +Expand
- MDL： MFCD00016952
- InChIKey： TZBJGXHYKVUXJN-UHFFFAOYSA-N
- Inchi： 1S/C15H10O5/c16-9-3-1-8(2-4-9)11-7-20-13-6-10(17)5-12(18)14(13)15(11)19/h1-7,16-18H
- SMILES： O1C([H])=C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O
- BRN： 263823

Computed Properties

Exact Mass: 270.052823g/mol
Surface Charge: 0
XLogP3: 2.7
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 270.052823g/mol
Monoisotopic Mass: 270.052823g/mol
Topological Polar Surface Area: 87Å²
Heavy Atom Count: 20
Complexity: 411
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 87
Formal charge: 0
Functional 3D Acceptor Count: 2
Rotatable Bond Count: 1
isomeric RMSD: 0.6
CID conformational isomer Count: 2
Functional 3D Donor Count: 3
Tautomer Count: 24
Functional 3D ring Count: 3
Surface Charge: 0
Molecular Weight: 270.24

Experimental Properties

Dissociation Constants: pKa1 = 7.63; pKa2 = 9.67; pKa3 = 10.80 (est)
LogP: 2.57680
PSA: 90.90000
Merck: 4391
Refractive Index: 1.6000 (estimate)
Water Partition Coefficient: Insoluble
Boiling Point: 333.35°C (rough estimate)
Melting Point: 297-298 ºC
Vapor Pressure: 5.2X10-12 mm Hg at 25 °C (est)
Flash Point: 217.1 °C
Solubility: DMSO: soluble
Color/Form: White solid
Stability/Shelf Life: Light Sensitive
Solubility: Insoluble in water
Density: 1.2319 (rough estimate)

Genistein Security Information

Symbol: GHS07
RTECS：NR2392000
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S26-S24/25-S22
Risk Phrases：R36/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Warning Statement： P264; P270; P301+P312; P330; P501
Storage Condition：−20°C
Risk Phrases： 22
Signal Word：Warning
TSCA：Yes
HazardClass：IRRITANT

Genistein Customs Data

Customs Data：
China Customs Code:

2932999099

Overview:

Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Genistein Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I8WR-1g	4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxyphenyl)-	446-72-0	98%(HPLC)	1g	$32.00	2024-05-02
A2B Chem LLC	AI50555-1g	5,7-dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one	446-72-0	98%(HPLC)	1g	$17.00	2024-04-20
Ambeed	A107459-1g	5,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one	446-72-0	98%	1g	$7.0	2024-07-19
Apollo Scientific	BIMB2006-100mg	Genistein	446-72-0	>98%	100mg	£165.00	2024-05-23
BioAustralis	BIA-G1722-5 mg	Genistein	446-72-0	>95%byHPLC	5mg	$59.00	2023-09-16
Chengdu Biopurify Phytochemicals Ltd	BP0634-10g	Genistein	446-72-0	98%	10g	$165	2023-09-20
Crysdot LLC	CD32001402-10g	Genistein	446-72-0	98+%	10g	$251	2024-07-18
Enamine	EN300-210743-0.05g	5,7-dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one	446-72-0		0.05g	$19.0	2023-09-16
Key Organics Ltd	KS-5128-1MG	Genistein	446-72-0	>97%	1mg	£36.00	2023-09-07
Matrix Scientific	065210-500mg	5,7-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one	446-72-0		500mg	$315.00	2023-09-10